Cas no 58684-54-1 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-chloro-1,3-dioxobutyl)amino]-8-oxo-,(6R-trans)- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-chloro-1,3-dioxobutyl)amino]-8-oxo-,(6R-trans)- (9CI)
• CAS No: 58684-54-1
• MF: C₁₄H₁₅ClN₂O₇S
• MW: 390.796101808548
• CID: 381787
• PubChem ID: 93879
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-chloro-1,3-dioxobutyl)amino]-8-oxo-,(6R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-chloro-1,3-dioxobutyl)amino]-8-oxo-,(6R-trans)- (9CI)
• (6R-trans)-3-(acetoxymethyl)-7-[(4-chloro-1,3-dioxobutyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R-trans)-3-(Acetoxymethyl)-7-((4-chloro-1,3-dioxobutyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• 3-[(acetyloxy)methyl]-7-[(4-chloro-3-oxobutanoyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 3-[(Acetyloxy)methyl]-7-[(4-chloro-1-hydroxy-3-oxobutylidene)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• EINECS 261-390-8
• 58684-54-1
• DTXSID00974217

• Inchi： 1S/C14H15ClN2O7S/c1-6(18)24-4-7-5-25-13-10(16-9(20)2-8(19)3-15)12(21)17(13)11(7)14(22)23/h10,13H,2-5H2,1H3,(H,16,20)(H,22,23)
• InChI Key： IKRWLWZYTNQCOD-UHFFFAOYSA-N
• SMILES： ClCC(CC(NC1C(N2C(C(=O)O)=C(COC(C)=O)CSC21)=O)=O)=O

Computed Properties

• Exact Mass: 390.02895
• Monoisotopic Mass: 390.0288497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 130.08